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Compound of Interest

Compound Name: Dibutyl ditelluride

Cat. No.: B1597890

CAS Number: 77129-69-2

This technical guide provides an in-depth overview of dibutyl ditelluride, a significant
organotellurium compound. Tailored for researchers, scientists, and professionals in drug
development, this document covers its chemical and physical properties, detailed experimental
protocols, and potential applications, with a focus on data-driven insights and practical
methodologies.

Chemical and Physical Properties

Dibutyl ditelluride is a member of the dialkyl ditelluride family, characterized by a Te-Te bond.
Its properties are summarized in the table below, providing a foundational understanding of its
chemical identity and behavior.
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Property Value Reference
CAS Number 77129-69-2 [1]
Molecular Formula CsHisTe2 [1]
Molecular Weight 369.43 g/mol [1]
Boiling Point 93 °C @ 0.5 mmHg [2]
Enthalpy of Vaporization 57.3 £ 1.0 kJ/mol

Expected to be a reddish or
Appearance N

dark-colored liquid

N Expected to be soluble in

Solubility

common organic solvents

Spectroscopic Data

While specific spectra for dibutyl ditelluride are not widely published, data for analogous

dialky! ditellurides provide valuable reference points for its characterization.
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Expected Chemical Shift

Nucleus
Range (ppm)

Notes

1H NMR 1.0-35

Signals corresponding to the
butyl chain protons are
expected. The protons on the
carbon adjacent to the
tellurium atom will be the most

downfield.

13C NMR 10 - 40

Resonances for the four
distinct carbon atoms of the

butyl group are anticipated.

125Te NMR ~150 - 500

The chemical shift is sensitive
to the alkyl substituent and the
solvent. For comparison,
diethyl ditelluride has a
reported 125Te NMR chemical

shift of approximately 290
ppm.

Experimental Protocols

Synthesis of Dibutyl Ditelluride

A general and efficient method for the synthesis of dialkyl ditellurides involves the reduction of

elemental tellurium followed by reaction with an appropriate alkyl halide.[3]

Reaction Scheme:
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Step 1: Reduction of Tellurium

NaBHa

L e

NazTez
Te (elemental) - 25°C

Step 2: Alkylation

2 CHs(CH2)sBr _— > CHs(CHz)s-Te-Te-(CH2)sCHs 2 NaBr

Click to download full resolution via product page
Synthesis of Dibutyl Ditelluride.
Materials:
e Elemental Tellurium powder
e Sodium borohydride (NaBHa4)
e Anhydrous N,N-Dimethylformamide (DMF)
e 1-Bromobutane
» Deionized water
» Organic solvent for extraction (e.g., hexanes or ethyl acetate)
 Brine solution
e Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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e To a stirred suspension of elemental tellurium (1.0 eq) in anhydrous DMF, add sodium
borohydride (1.0 eq) portion-wise under an inert atmosphere (e.g., nitrogen or argon).

e Heat the reaction mixture to 60 °C and stir for 1 hour. The solution should turn a dark
reddish-purple color, indicating the formation of sodium ditelluride (NazTez).

e Cool the mixture to room temperature (25 °C).
e Slowly add 1-bromobutane (2.0 eq) to the reaction mixture.

« Stir the reaction at room temperature for 3-5 hours, monitoring the progress by thin-layer
chromatography (TLC).

o Upon completion, quench the reaction by adding deionized water.
o Extract the aqueous mixture with an organic solvent (e.g., hexanes or ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous magnesium or sodium
sulfate, and filter.

* Remove the solvent under reduced pressure to yield crude dibutyl ditelluride.

e The product can be further purified by vacuum distillation or column chromatography.

Reactivity and Potential Applications

Dibutyl ditelluride, like other dialkyl ditellurides, is characterized by a relatively weak Te-Te
bond. This bond can be cleaved under various conditions, making it a useful synthon in organic
chemistry.

Antioxidant Activity

Organotellurium compounds, including dialkyl ditellurides, have garnered interest for their
antioxidant properties.[4][5] They are known to act as mimics of the enzyme glutathione
peroxidase (GPx), which plays a crucial role in the detoxification of reactive oxygen species
(ROS) in biological systems. The catalytic cycle involves the oxidation of the tellurium center by
hydroperoxides, followed by reduction with thiols.
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[ Hydrogen Peroxide (H2032) ]

Catalytic Cycle
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Proposed Catalytic Cycle for GPx Mimicry.

This antioxidant potential suggests that dibutyl ditelluride and related compounds could be
investigated for applications in conditions associated with oxidative stress. However, further
research is required to establish the efficacy and safety of dibutyl ditelluride for any

therapeutic use.[6]

Toxicology and Safety
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Organotellurium compounds should be handled with care due to their potential toxicity. While a
specific Safety Data Sheet (SDS) for dibutyl ditelluride is not readily available, general
precautions for this class of compounds should be followed. Related compounds like diphenyl
ditelluride are known to be harmful if swallowed, in contact with skin, or if inhaled.[7][8]

General Safety Precautions:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

¢ In case of contact, wash the affected area immediately with plenty of water.

Store in a tightly sealed container in a cool, dry place away from light.

Conclusion

Dibutyl ditelluride is an organotellurium compound with interesting chemical properties and
potential for further investigation, particularly in the realm of antioxidant chemistry. This guide
provides a comprehensive summary of the current knowledge on this compound, offering a
valuable resource for researchers and professionals in the field. Further studies are warranted
to fully elucidate its spectroscopic characteristics, detailed reactivity, and potential applications
in drug development and other areas of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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